Cas no 2680674-61-5 (1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid
• CAS No: 2680674-61-5
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5647003
• PubChem ID: 165942832
• Update Time: 2025-06-08

1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279371
• 2680674-61-5
• 1-ethyl-3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-5-carboxylic acid
• 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C11H15N3O4/c1-4-6-18-11(17)12-8-7(3)13-14(5-2)9(8)10(15)16/h4H,1,5-6H2,2-3H3,(H,12,17)(H,15,16)
• InChI Key： CLRUFVAYHDDGEV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)=NN1CC)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid

Introduction to 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid (CAS No. 2680674-61-5)

1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680674-61-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The molecular framework of this compound incorporates several functional groups, including an ethyl group, a methyl group, and a propenyl ether moiety linked to an amino carbonyl group, which contribute to its unique chemical properties and potential biological functions.

The structural complexity of 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid makes it a promising candidate for further exploration in synthetic chemistry and pharmacological studies. The presence of the propenyl ether group introduces a level of flexibility and reactivity that can be exploited in designing novel derivatives with enhanced pharmacokinetic profiles. Additionally, the amino carbonyl functionality suggests potential for further derivatization into amides or esters, which are common modifications in drug discovery to optimize bioavailability and target specificity.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Pyrazoles have been shown to exhibit anti-inflammatory, antiviral, anticancer, and antimicrobial properties, making them valuable scaffolds for drug design. The specific arrangement of substituents in 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid may confer unique biological activities that are yet to be fully elucidated. This has prompted researchers to investigate its potential as a lead compound or intermediate in the synthesis of more complex molecules with targeted therapeutic effects.

The synthesis of 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. Key steps likely include condensation reactions to form the pyrazole core, followed by functionalization at the 3-position with an ethyl group and at the 4-position with a propenyl ether-linked amino carbonyl group. The precise control over reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent biological evaluation.

Recent advancements in computational chemistry have enabled the use of virtual screening and molecular modeling techniques to predict the binding affinity and interaction patterns of small molecules with biological targets. These tools have been instrumental in guiding the design and optimization of drug candidates like 1-ethyl-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-5-carboxylic acid. By leveraging these computational methods, researchers can identify potential lead compounds more efficiently and reduce the time required for experimental validation. This approach has accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The pharmacological profile of 1-ethyl-3-methyl-4-{(propenyl-oxy)carbonylamino}-pyrazole carboxylic acid is still under investigation, but preliminary studies suggest that it may possess significant therapeutic potential. The compound's ability to interact with biological macromolecules such as enzymes and receptors could make it effective against various diseases. For instance, its structure resembles known bioactive molecules that have been successfully translated into clinical use, suggesting that it may exhibit similar or even superior biological activity upon further optimization.

In addition to its potential therapeutic applications, 2680674_61_5 may also find utility in research as a tool compound for studying pyrazole-based mechanisms of action. Understanding how this compound interacts with cellular components can provide insights into the development of new drugs targeting related pathways. Such knowledge is crucial for designing drugs with improved efficacy and reduced side effects. Furthermore, the synthesis and characterization of this compound contribute to the growing library of pyrazole derivatives available for academic and industrial research purposes.

The chemical diversity inherent in 1-(Ethyl)-3-(Methyl)-Pyrazole Carboxylic Acid Derivative allows for extensive structural modifications, which can be tailored to enhance specific properties such as solubility, metabolic stability, or target specificity. Researchers often employ combinatorial chemistry or high-throughput screening (HTS) techniques to generate libraries of related compounds for rapid testing against biological targets. This strategy has been successful in identifying novel drug candidates with improved pharmacological profiles. The versatility of 2680674_61_5 makes it an attractive starting point for such exploratory studies.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural complexity. Pyrazoles derived from natural sources have been particularly fruitful in this regard. While 2680674_61_5 is not directly derived from a natural product, its structural features echo those found in nature-inspired molecules that have shown promise in preclinical studies. This connection underscores the importance of drawing inspiration from nature when designing new drug candidates.

As computational methods continue to evolve, they are becoming increasingly integral to drug discovery pipelines. Machine learning algorithms can predict molecular properties and identify promising candidates based on large datasets of known bioactive compounds. These tools can complement traditional experimental approaches by rapidly screening vast libraries of molecules for potential therapeutic activity. In this context, 2680674_61_5 represents an interesting compound whose properties could be further explored using these advanced computational techniques.

The future direction of research on Ethyldi-Methoxymethylene-Pyrrolidine Carboxamide will likely involve both experimental synthesis and computational modeling efforts aimed at optimizing its pharmacological properties. By combining synthetic chemistry expertise with cutting-edge computational tools, researchers can accelerate the discovery process and bring new therapies to patients more quickly than ever before. The study of this compound also highlights broader trends in pharmaceutical research towards more interdisciplinary approaches that integrate chemistry, biology, physics, computer science, and other disciplines.